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Compound of Interest

Compound Name: Avridine

Cat. No.: B1665853

This guide provides a comprehensive overview of the pharmacokinetic and pharmacodynamic
properties of acridine, a versatile heterocyclic compound, and its derivatives. The information is
intended for researchers, scientists, and professionals involved in drug development.

Introduction

Acridine and its analogues are a class of compounds that have garnered significant interest in
medicinal chemistry due to their wide range of biological activities.[1][2] These activities include
anticancer, antiviral, antibacterial, and antiparasitic properties.[3][4] The planar structure of the
acridine nucleus allows it to intercalate between the base pairs of DNA, a primary mechanism
behind its cytotoxic effects.[4][5] Furthermore, various derivatives have been developed to
enhance efficacy and target specific cellular pathways, such as topoisomerases and protein
kinases.[4]

Pharmacodynamics: Mechanism of Action

The pharmacodynamic effects of acridine derivatives are multifaceted, primarily revolving
around their interaction with nucleic acids and related enzymes.

2.1. DNA Intercalation and Topoisomerase Inhibition

The primary mechanism of action for many acridine-based drugs is their ability to intercalate
into DNA.[4][5] This interaction can disrupt DNA replication and transcription, leading to cell
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cycle arrest and apoptosis. Some acridine derivatives also function as topoisomerase
inhibitors.[1][6] For instance, DACA (N-[2-(dimethylamino)ethyl]acridine-4-carboxamide) is a
dual inhibitor of topoisomerases | and I1.[6] By stabilizing the enzyme-DNA complex, these
drugs induce DNA strand breaks, which are cytotoxic to cancer cells.

Signaling Pathway of Acridine-induced Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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